Cas no 737713-28-9 ((1R)-1-(3,5-dimethylphenyl)ethan-1-amine)

• Product Name: (1R)-1-(3,5-dimethylphenyl)ethan-1-amine
• CAS No: 737713-28-9
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• MDL: MFCD12757573
• CID: 562305
• PubChem ID: 44828798
• Update Time: 2025-07-18

(1R)-1-(3,5-dimethylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3,5-Dimethylphenyl)ethanamine
• (1R)-1-(3,5-DIMETHYLPHENYL)ETHYLAMINE
• [(R)-1-(3,5-Dimethylphenyl)ethyl]amine
• Benzenemethanamine, a,3,5-trimethyl-, (aR)-
• (1R)-1-(3,5-dimethylphenyl)ethanamine
• (1R)-1-(3,5-DiMethylphenyl)ethylaMine hydrochloride
• (1R)-1-(3,5-DIMETHYLPHENYL)ETHYLAMINE-HCl
• 5-triMethyl
• A837919
• EN300-2000714
• (1R)-1-(3,5-dimethylphenyl)ethan-1-amine
• Benzenemethanamine, ,3,5-trimethyl-, (R)-
• WS-02015
• SCHEMBL4834641
• DTXSID40994712
• AKOS015840214
• N14381
• 737713-28-9
• MFCD08057432

• MDL： MFCD12757573
• Inchi： 1S/C10H15N/c1-7-4-8(2)6-10(5-7)9(3)11/h4-6,9H,11H2,1-3H3/t9-/m1/s1
• InChI Key： BWGRGXSRUZMWFO-SECBINFHSA-N
• SMILES： N[C@H](C)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 149.12000
• Monoisotopic Mass: 149.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.02340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on (1R)-1-(3,5-dimethylphenyl)ethan-1-amine

Comprehensive Overview of (1R)-1-(3,5-dimethylphenyl)ethan-1-amine (CAS No. 737713-28-9): Properties, Applications, and Industry Insights

(1R)-1-(3,5-dimethylphenyl)ethan-1-amine (CAS No. 737713-28-9) is a chiral amine compound with significant relevance in pharmaceutical and fine chemical industries. Its unique stereochemical configuration and aromatic substitution pattern make it a valuable intermediate for synthesizing bioactive molecules. The compound's 3,5-dimethylphenyl moiety enhances lipophilicity, while the (1R)-ethylamine group contributes to its binding affinity in receptor-targeted applications.

Recent trends in asymmetric synthesis and chiral drug development have increased demand for optically pure amines like 737713-28-9. Industry reports indicate growing interest in this compound for neurological research applications, particularly in studies exploring neurotransmitter modulation. Its structural features resemble those found in several FDA-approved pharmaceuticals, making it a subject of patent analyses and structure-activity relationship (SAR) studies.

The synthesis of (1R)-1-(3,5-dimethylphenyl)ethan-1-amine typically involves enantioselective reduction of corresponding imines or kinetic resolution of racemic mixtures. Advanced catalytic systems employing transition metal complexes or biocatalysts have demonstrated excellent enantiomeric excess (ee) values exceeding 98%. These methodologies align with current green chemistry initiatives, addressing concerns about sustainable manufacturing in the chemical industry.

Analytical characterization of CAS No. 737713-28-9 employs sophisticated techniques including chiral HPLC, NMR spectroscopy, and mass spectrometry. The compound exhibits characteristic UV absorption at 265 nm (ε = 1,200 M^-1cm^-1) due to its aromatic system, facilitating purity assessment. Thermal analysis reveals a melting point range of 89-92°C and good stability under inert atmospheres, important for formulation development.

Emerging applications explore the compound's potential in material science, where its chiral center serves as a building block for liquid crystal derivatives. The 3,5-dimethyl substitution pattern provides steric control in molecular self-assembly processes, a hot topic in nanotechnology research. These developments respond to frequent searches about chiral materials and functional organic compounds across scientific databases.

Quality control specifications for 737713-28-9 typically require ≥98% chemical purity and ≥99% enantiomeric purity, meeting ICH guidelines for pharmaceutical intermediates. Storage recommendations suggest protection from light at 2-8°C under nitrogen, reflecting the compound's sensitivity to oxidative degradation. These parameters are crucial for researchers investigating compound stability and long-term storage conditions.

The commercial availability of (1R)-1-(3,5-dimethylphenyl)ethan-1-amine has expanded significantly, with custom synthesis services offering gram-to-kilogram quantities. Market analysis shows particular demand from contract research organizations (CROs) and academic institutions conducting medicinal chemistry programs. This aligns with increasing Google Scholar queries about chiral building blocks and pharmaceutical intermediates.

Regulatory status varies by jurisdiction, but 737713-28-9 generally falls under standard laboratory chemical classifications. Proper material safety data sheets (MSDS) detail handling precautions, including the use of personal protective equipment (PPE) and engineering controls. These safety protocols address common workplace questions about chemical handling best practices in research settings.

Future research directions may explore the compound's utility in catalysis as a chiral ligand or its incorporation into metal-organic frameworks (MOFs). The structure-property relationships of such derivatives could unlock novel applications in enantioselective separation technologies, a field generating substantial academic interest. These prospects respond to growing searches about advanced chiral applications and next-generation materials.